Cas no 25005-97-4 (Pyrazine,2,3,5,6-tetra-2-pyridinyl-)
Pyrazine,2,3,5,6-tetra-2-pyridinyl- is a heterocyclic compound featuring a central pyrazine ring substituted with four 2-pyridinyl groups at the 2, 3, 5, and 6 positions. This structure imparts strong chelating properties, making it useful as a ligand in coordination chemistry, particularly for forming stable complexes with transition metals. Its rigid, symmetrical framework enhances binding selectivity and stability in supramolecular assemblies. The compound’s electron-rich aromatic system also lends itself to applications in materials science, such as conductive polymers or luminescent materials. Its high purity and well-defined geometry make it a valuable building block for advanced synthetic and catalytic applications.
25005-97-4 structure
Product Name:Pyrazine,2,3,5,6-tetra-2-pyridinyl-
CAS No:25005-97-4
MF:C24H16N6
MW:388.424043655396
MDL:MFCD00014608
CID:258607
PubChem ID:24872981
Update Time:2025-05-27
Pyrazine,2,3,5,6-tetra-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2,3,5,6-tetra-2-pyridinyl-
- 2,3,5,6-tetrapyridin-2-ylpyrazine
- Pyrazine,tetra-2-pyridinyl
- Tetra-2-pyridinylpyrazine
- tetrakis(pyridin-2-yl)pyrazine
- SCHEMBL323086
- Pyrazine, tetra-2-pyridinyl-
- 2,3,5,6-tetra(2-pyridyl)pyrazine
- AMS_CNC_ID-321742320
- 2,3,5,6-tetra(pyridin-2-yl)pyrazine
- 25005-97-4
- FT-0742300
- SY121512
- Pyrazine, 2,3,5,6-tetra-2-pyridinyl-
- tetra(2-pyridyl)pyrazine
- DTXSID70885280
- MFCD00014608
- J-015770
- 2,3,4,6-tetra(2-pyridyl)pyrazine
- SMSSF-0625510
- 2,3,5,6-Tetrakis(2-pyridyl)pyrazine
- AKOS015912835
- 2, 3, 5, 6-tetrapyridin-2-ylpyrazine
- AS-62984
- E75952
- CS-0204671
- Tetra-2-pyridinylpyrazine, 97%
- tetrapyridylpyrazine
- UOJZYBFRNITHCX-UHFFFAOYSA-N
-
- MDL： MFCD00014608
- Inchi： 1S/C24H16N6/c1-5-13-25-17(9-1)21-22(18-10-2-6-14-26-18)30-24(20-12-4-8-16-28-20)23(29-21)19-11-3-7-15-27-19/h1-16H
- InChI Key： UOJZYBFRNITHCX-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CN=2)=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1C1C=CC=CN=1
Computed Properties
- Exact Mass: 388.14400
- Monoisotopic Mass: 388.14364454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 77.3Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 292-294 °C (lit.)
- PSA: 77.34000
- LogP: 4.72460
- Solubility: Not determined
Pyrazine,2,3,5,6-tetra-2-pyridinyl- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Pyrazine,2,3,5,6-tetra-2-pyridinyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazine,2,3,5,6-tetra-2-pyridinyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AK944-200mg |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 97+% | 200mg |
461.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AK944-50mg |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 97+% | 50mg |
149.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01943-5g |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 97% | 5g |
¥2438.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01943-1g |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 97% | 1g |
¥988.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 495557-1G |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 1g |
¥858.02 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 495557-5G |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 5g |
¥2127.69 | 2023-12-05 | ||
| eNovation Chemicals LLC | D768797-1g |
Pyrazine, 2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 97% | 1g |
$105 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-237004-1g |
Tetra-2-pyridinylpyrazine, |
25005-97-4 | 1g |
￥421.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-237004-1 g |
Tetra-2-pyridinylpyrazine, |
25005-97-4 | 1g |
￥421.00 | 2023-07-10 | ||
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3046-1g |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- |
25005-97-4 | 95% | 1g |
¥1300 | 2023-11-08 |
Pyrazine,2,3,5,6-tetra-2-pyridinyl- Related Literature
-
Jun Wang,Song-Liang Cai,Kai Zhang,Chao-Jie Li,Ying Feng,Jun Fan,Sheng-Run Zheng,Wei-Guang Zhang CrystEngComm 2017 19 391
-
Hui-Min Wen,Jin-Yun Wang,Li-Yi Zhang,Lin-Xi Shi,Zhong-Ning Chen Dalton Trans. 2016 45 10620
-
Nripen Chanda,Biprajit Sarkar,Jan Fiedler,Wolfgang Kaim,Goutam Kumar Lahiri n+ incorporating 22′-dipyridylamine (L) as ancillary and 2356-tetrakis(2-pyridyl)pyrazine (tppz) as bridging ligand. Nripen Chanda Biprajit Sarkar Jan Fiedler Wolfgang Kaim Goutam Kumar Lahiri Dalton Trans. 2003 3550
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Jun Wan,Song-Liang Cai,Kai Zhang,Chao-Jie Li,Ying Feng,Jun Fan,Sheng-Run Zheng,Wei-Guang Zhang CrystEngComm 2016 18 5164
-
José Carranza,Jorunn Sletten,Conor Brennan,Francesc Lloret,Joan Cano,Miguel Julve Dalton Trans. 2004 3997
25005-97-4 (Pyrazine,2,3,5,6-tetra-2-pyridinyl-) Related Products
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- 89684-70-8(Pyrazine, 2-phenyl-3-(2-pyridinyl)-)
- 89684-69-5(Pyrazine, 5-methyl-2-(6-methyl-2-pyridinyl)-3-(2-pyridinyl)-)
- 89684-67-3(Pyrazine, 2,3-dimethyl-5,6-bis(6-methyl-2-pyridinyl)-)
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